N-[2-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]thiadiazole-4-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]thiadiazole-4-carboxamide
• InChI: InChI=1S/C11H14N4O2S/c1-6(10-7(2)14-17-8(10)3)4-12-11(16)9-5-18-15-13-9/h5-6H,4H2,1-3H3,(H,12,16)
• InChI Key: ZXHOVARUPKAFBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(C)CNC(=O)C2=CSN=N2
• Molecular Formula: C11H14N4O2S
• Molecular Weight: 266.32 g/mol

Description

N-[2-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]thiadiazole-4-carboxamide is a chemical compound belonging to the class of oxazole derivatives Oxazoles are five-membered heterocyclic compounds containing both oxygen and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[2-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]thiadiazole-4-carboxamide typically involves multiple steps, starting with the preparation of the oxazole ring. One common method includes the cyclization of amino acids or their derivatives under acidic conditions. The thiadiazole ring can be introduced through subsequent reactions involving sulfur-containing reagents.

Industrial Production Methods: On an industrial scale, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. Continuous flow chemistry and other advanced techniques can be employed to enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides and amines.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs, which can further be utilized in various applications.

Scientific Research Applications

Chemistry: In chemistry, this compound can serve as an intermediate in the synthesis of more complex molecules. Its unique structure makes it a valuable building block for the development of new chemical entities.

Biology: In biological research, N-[2-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]thiadiazole-4-carboxamide can be used to study biological processes and pathways. Its interactions with various biomolecules can provide insights into cellular mechanisms.

Medicine: This compound has potential medicinal applications, particularly in the development of new drugs. Its biological activity can be explored for therapeutic purposes, such as treating infections, inflammation, or other medical conditions.

Industry: In the industrial sector, this compound can be used in the production of agrochemicals, pharmaceuticals, and other chemical products. Its versatility makes it a valuable component in various industrial processes.

Mechanism of Action

The mechanism by which N-[2-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]thiadiazole-4-carboxamide exerts its effects involves interactions with specific molecular targets. These interactions can modulate biological pathways, leading to desired therapeutic outcomes. The exact molecular targets and pathways involved would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• Oxazole derivatives: Other oxazole derivatives with similar structures and biological activities.

• Thiadiazole derivatives: Compounds containing the thiadiazole ring, which may exhibit similar properties and applications.

Uniqueness: N-[2-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]thiadiazole-4-carboxamide stands out due to its specific structural features and potential applications. Its unique combination of oxazole and thiadiazole rings contributes to its distinct chemical and biological properties.

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